Cas no 4461-34-1 (2-Chlorobenzoyl isocyanate)

• Product Name: 2-Chlorobenzoyl isocyanate
• CAS No: 4461-34-1
• Molecular Formula: C₈H₄NO₂Cl
• Molecular Weight: 181.57586
• MDL: MFCD10566392
• CID: 45080
• PubChem ID: 9942311

2-Chlorobenzoyl isocyanate Properties

Names and Identifiers

• 2-Chlorobenzoyl isocyanate
• N-(2-Chlorobenzoyl) isocyanate
• Benzoyl isocyanate,2-chloro
• chlorobenzoyl isocyanate
• o-Chlorobenzoyl isocyanate
• S805
• A918655
• AKOS006303595
• MFCD10566392
• 4461-34-1
• DTXSID70433109
• SCHEMBL2844572
• ZTUIVBFRTPPWEZ-UHFFFAOYSA-N
• AS-16158

• MDL： MFCD10566392
• InChIKey： ZTUIVBFRTPPWEZ-UHFFFAOYSA-N
• Inchi： 1S/C8H4ClNO2/c9-7-4-2-1-3-6(7)8(12)10-5-11/h1-4H
• SMILES： C1=CC=C(C(=C1)C(=O)N=C=O)Cl

Computed Properties

• Exact Mass: 180.99300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.9930561g/mol
• Heavy Atom Count: 12
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.81600
• PSA: 46.50000
• Boiling Point: 250 ºC
• Melting Point: 44-46°C
• Flash Point: 95 ºC
• Density: 1.28

2-Chlorobenzoyl isocyanate Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

2-Chlorobenzoyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%